![molecular formula C10H9BrN2 B1378584 1-(4-bromo-2-methylphenyl)-1H-pyrazole CAS No. 1379371-45-5](/img/structure/B1378584.png)
1-(4-bromo-2-methylphenyl)-1H-pyrazole
Overview
Description
1-(4-bromo-2-methylphenyl)-1H-pyrazole, commonly referred to as BMPP, is an organic compound with the molecular formula C7H7BrN2. It is a colorless solid with a melting point of 83.5 °C and is insoluble in water. BMPP is a member of the pyrazole family of heterocyclic compounds and has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Anticancer Applications
- Synthesis and Cytotoxic Activity :A range of new 1,3,4-trisubstituted pyrazole derivatives were synthesized starting with chalcone derivatives of 1-(4-bromo-2-methylphenyl)-1H-pyrazole. These compounds displayed notable in-vitro anticancer activity against a variety of human cancer cell lines, including hepatocellular carcinoma HepG2, breast cancer MCF7, lung carcinoma A549, prostatic cancer PC3, and colon carcinoma HCT116. Notably, the compound 4-[3-(4-bromophenyl)-1-ethyl-1H-pyrazol-4-yl]-1,2-dihydro-2-oxo-6-(pyridin-2-yl)pyridine-3-carbonitrile demonstrated significant potency across these cell lines and showed no cytotoxic activity on the BJ-1 fibroblast normal human cell line, suggesting a potential for further development as an anticancer agent (Srour et al., 2018).
Antimicrobial Applications
- Antimicrobial Cotton Fabrics :Pyrazole-based compounds synthesized from 1-Phenyl pyrazole-3, 5-diamine, and other derivatives were encapsulated into liposomal chitosan emulsions for textile finishing, resulting in antimicrobial cotton fabrics. These fabrics exhibited significant antimicrobial potential against bacterial strains such as E. coli and Staphylococcus aureus, with limited toxicity towards skin fibroblast cell lines, demonstrating an innovative application in creating antimicrobial textiles (Nada et al., 2018).
Antifungal and Antimicrobial Activities
- Phenylpyrazole Derivatives with Antimicrobial Properties :A series of N-phenylpyrazole derivatives synthesized showed interesting antimicrobial properties. Compounds like 4-acetyl-5-methyl-1-phenyl-3-phenylcarbamoyl-1H-pyrazole and others demonstrated inhibitory effects against pathogenic yeast Candida albicans and molds such as Aspergillus, indicating their potential as therapeutic antifungal agents related to the phenylpyrazole system (Farag et al., 2008).
Corrosion Inhibition and Antimicrobial Applications
- Corrosion Inhibition and Antimicrobial Activities :Pyrazole and pyrazolone derivatives were evaluated as corrosion inhibitors for copper alloy dissolution in a basic medium and as antimicrobial agents against gram-positive and gram-negative bacteria. The compounds demonstrated high efficiency in preventing copper dissolution and exhibited higher antibacterial activities than conventional bactericide agents, indicating their potential in industrial applications (Sayed et al., 2018).
Catalytic Applications in Chemical Reactions
- Suzuki–Miyaura Cross-Coupling Reactions :Bulky pyrazole-based ligands were synthesized and utilized in the synthesis of bis(pyrazolyl)palladium(ii) complexes. These complexes were evaluated for their catalytic activity in Suzuki–Miyaura cross-coupling reactions. The study found that certain phenyl bearing pre-catalysts successfully converted significant percentages of bromobenzene and phenylboronic acid to biphenyl under specific conditions, demonstrating their utility in facilitating such cross-coupling reactions (Ocansey et al., 2018).
properties
IUPAC Name |
1-(4-bromo-2-methylphenyl)pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c1-8-7-9(11)3-4-10(8)13-6-2-5-12-13/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUZDFTSXLKGXGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N2C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379371-45-5 | |
Record name | 1-(4-bromo-2-methylphenyl)-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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